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Compound of Interest

Compound Name: Methyl aluminum

Cat. No.: B8321255

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of trimethylaluminum (TMA). Trimethylaluminum is a highly pyrophoric and reactive
compound, and strict adherence to these safety procedures is essential to prevent injury and
property damage.

Hazard Summary

Trimethylaluminum is a highly flammable liquid and vapor that can ignite spontaneously upon
contact with air.[1][2] It also reacts violently with water, releasing flammable gases that can
ignite.[1][3][4] TMA is corrosive and can cause severe skin and eye burns.[1][5] Inhalation may
cause respiratory irritation and damage.[1][4]

Key Hazards:

Pyrophoric: Spontaneously ignites in air.[1][3]

Water-Reactive: Reacts violently with water.[1][3][4]

Corrosive: Causes severe burns to skin, eyes, and respiratory tract.[1][4]

Forms Explosive Mixtures: Vapors can form explosive mixtures with air.[5][6][7]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b8321255?utm_src=pdf-interest
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1926.pdf
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Trimethyl_triethylamine_aluminium_A_Procedural_Guide.pdf
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss87.html
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://www.umass.edu/ials/sites/default/files/msds/Trimethylaluminum.pdf
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss87.html
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Trimethyl_triethylamine_aluminium_A_Procedural_Guide.pdf
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Trimethyl_triethylamine_aluminium_A_Procedural_Guide.pdf
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss87.html
https://www.gelest.com/wp-content/uploads/OMAL086_TRIMETHYLALUMINUM_GHS-US_English-US.pdf
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss87.html
https://www.umass.edu/ials/sites/default/files/msds/Trimethylaluminum.pdf
https://www.depts.ttu.edu/ece/nanophotonics/mocvd_msdss/mocvd_tma_akzo.pdf
https://research.uga.edu/docs/CSP1500/TrimethylaluminumTMA-75-24-1.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8321255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling trimethylaluminum.

PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles and
a face shield (8-inch
minimum).[1][8][9]

Protects against splashes,

fires, and explosions.

Hand Protection

Neoprene or nitrile rubber
gloves.[1][8] It is
recommended to wear two

pairs of gloves.[8]

Provides chemical resistance.
Double gloving offers extra

protection.

Body Protection

A flame-resistant lab coat,
buttoned to its full length.[1][8]
Full-length pants and close-
toed shoes are mandatory.[8]
For large quantities, a
chemical-resistant apron over
the fire-resistant lab coat is

required.[8]

Protects skin from splashes

and fire.

Respiratory Protection

A NIOSH-certified organic
vapor respirator may be
required where inhalation
exposure is possible.[1] Work
should be conducted in a
certified chemical fume hood
or glove box.[1][8][9]

Protects against inhalation of

harmful vapors.

Storage and Handling

Proper storage and handling procedures are critical to maintaining the stability of

trimethylaluminum and preventing accidents.

Storage
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» Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1][2]

o Containers must be kept tightly closed and stored under an inert atmosphere of nitrogen or
argon with less than 10 ppm of oxygen.[1]

» Store in a flammable materials cabinet.[8]

o Keep away from incompatible materials such as water, alcohols, oxidizing agents, and
halogenated hydrocarbons.[1][4]

e Ground and bond all containers and transfer equipment to prevent static discharge.[1][2]

e Use only non-sparking tools when handling containers.[1][2]

Handling

 All manipulations of trimethylaluminum should be performed under an inert atmosphere,
such as in a glovebox or using a Schlenk line.[1][8]

 If working in a fume hood, the sash should be kept as low as possible.[3]
e Ensure that all glassware is oven-dried and free of moisture before use.[8]
e Never work alone when handling trimethylaluminum.[3][8]

» Before beginning any experiment, perform a "dry run" with a less hazardous substance to
familiarize yourself with the procedure.[8]

Experimental Protocols
Protocol for Transferring Trimethylaluminum

This protocol outlines the steps for safely transferring trimethylaluminum from a storage
container to a reaction vessel using a syringe.

Materials:

e Trimethylaluminum in a Sure/Seal™ bottle or similar container
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Dry, nitrogen-flushed syringe and needle

Dry, nitrogen-flushed reaction vessel with a rubber septum

Schlenk line or glovebox

Appropriate PPE

Procedure:

o Ensure the reaction vessel is securely clamped and under a positive pressure of inert gas.
o Pressurize the trimethylaluminum storage container with nitrogen or argon.

o Carefully insert the needle of the dry syringe through the septum of the storage container.
e Slowly withdraw the desired amount of trimethylaluminum into the syringe.

e Remove the syringe from the storage container and immediately insert it into the reaction
vessel's septum.

e Slowly add the trimethylaluminum to the reaction vessel.

e Once the addition is complete, rinse the syringe with a dry, inert solvent (e.g., toluene) and
then quench the residual TMA in the syringe by slowly adding isopropanol.[8]

Protocol for Quenching and Disposal of Excess
Trimethylaluminum

Small amounts of excess trimethylaluminum must be safely quenched before disposal.
Materials:

o Excess trimethylaluminum in a reaction flask under an inert atmosphere

e Dry, unreactive solvent (e.g., heptane or toluene)[8]

 |sopropanol[8]
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Methanol[8]

Water[8]

Dry ice bath[8]

Appropriate PPE

Procedure:

Dilute the excess trimethylaluminum with an unreactive solvent like heptane or toluene in a
reaction flask under an inert atmosphere.[3]

e Cool the flask in a dry ice bath.[8]
o Slowly add isopropanol dropwise to the cooled solution with stirring.[8]
o Once the reaction with isopropanol has subsided, slowly add methanol.[8]

» Finally, very slowly add water dropwise to ensure complete quenching of any remaining
trimethylaluminum.[8]

e The resulting solution should be disposed of as hazardous waste according to institutional
guidelines.[8]

Emergency Procedures
Spills

e Small Spills (in a fume hood or glovebox):

o

Evacuate all non-essential personnel from the area.[8]

[¢]

Remove all ignition sources.[2][8]

[¢]

Cover the spill with a dry, inert material such as dry lime, sand, or soda ash.[2][8]

[e]

DO NOT USE WATER.[2][8]
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o Once the material has been absorbed, carefully collect it using non-sparking tools and
place it in a sealed container for hazardous waste disposal.[1]

o Ventilate the area after cleanup is complete.[2][8]

o Large Spills or Spills with Fire:
o Immediately evacuate the area and activate the fire alarm.[8]
o Call emergency services (911).[8]

o Ifitis safe to do so, use a Class D fire extinguisher (for combustible metals) or dry
chemical powder.[2][4][6] Do not use water, foam, or carbon dioxide extinguishers.[2][4]

First Aid

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and seek immediate medical attention.[2][6][7] Remove contaminated clothing.[1]

[2]

e Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[2][6] Seek immediate medical attention.[2][6]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[1][7]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5]

Data Presentation

Parameter Value Reference
ACGIH TWA 2 mg/m3 [1][2]
OSHA PEL (TWA) 2 mg/m3 [1]

Boiling Point 125-126 °C [5]

Melting Point 15°C [5]
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Caption: Workflow for the safe handling of trimethylaluminum.
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Caption: Decision-making workflow for a trimethylaluminum spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Protocol for Safe Handling and Storage of
Trimethylaluminum]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8321255#protocol-for-safe-handling-and-storage-of-
trimethylaluminum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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